molecular formula C17H12ClN3O2 B8588333 N-(2-benzoyl-4-chlorophenyl)-1H-imidazole-1-carboxamide

N-(2-benzoyl-4-chlorophenyl)-1H-imidazole-1-carboxamide

Cat. No. B8588333
M. Wt: 325.7 g/mol
InChI Key: GILAHYTYEMTUED-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2-benzoyl-4-chlorophenyl)-1H-imidazole-1-carboxamide is a useful research compound. Its molecular formula is C17H12ClN3O2 and its molecular weight is 325.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(2-benzoyl-4-chlorophenyl)-1H-imidazole-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-benzoyl-4-chlorophenyl)-1H-imidazole-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N-(2-benzoyl-4-chlorophenyl)-1H-imidazole-1-carboxamide

Molecular Formula

C17H12ClN3O2

Molecular Weight

325.7 g/mol

IUPAC Name

N-(2-benzoyl-4-chlorophenyl)imidazole-1-carboxamide

InChI

InChI=1S/C17H12ClN3O2/c18-13-6-7-15(20-17(23)21-9-8-19-11-21)14(10-13)16(22)12-4-2-1-3-5-12/h1-11H,(H,20,23)

InChI Key

GILAHYTYEMTUED-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C(=O)C2=C(C=CC(=C2)Cl)NC(=O)N3C=CN=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-amino-5-chlorobenzophenone (40 g, 172.7 mmol) in CH2Cl2 (175 μL) was added carbonyldiimidazole (30.8 g, 189.9 mmol). The reaction was heated to 45° C. for 16 h resulting in a white precipitate. The reaction was cooled in an ice bath and the precipitate collected by vacuum filtration and dried to give 39.3 g (69.9%) of N-(2-benzoyl-4-chlorophenyl)-1H-imidazole-1-carboxamide as a white solid. 1H NMR (CDCl3, 400 MHz) 8.66 (s, 1H); 7.46 (m, 4H); 7.25 (s, 1H); 7.19 (d, J=6.96 Hz, 2H); 7.15 (s, 1H); 6.94 (m, 2H); 6.76 (d, J=2.29 Hz, 1H). MS (Electrospray): m/z 348.0 (M+Na).
Quantity
40 g
Type
reactant
Reaction Step One
Quantity
30.8 g
Type
reactant
Reaction Step One
Quantity
175 μL
Type
solvent
Reaction Step One

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